2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(3,4-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[6-[(4-chlorobenzyl)thio]-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3,4-dimethylphenyl)acetamide” is a complex organic molecule. It contains a 1,2,4-triazolo[4,3-b]pyridazine core, which is a type of heterocyclic compound . This core is substituted with various functional groups, including a chlorobenzyl thio group, an acetamide group, and a dimethylphenyl group.
Molecular Structure Analysis
The molecular structure of this compound can be confirmed by various spectroscopic techniques such as 1H and 13C NMR, IR and RAMAN spectroscopy, and chromato-mass spectrometry . The molecular formula of this compound is C22H20ClN5O2S and its molecular weight is 453.95.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined by various techniques such as NMR, IR and RAMAN spectroscopy, and chromato-mass spectrometry . The molecular formula of this compound is C22H20ClN5O2S and its molecular weight is 453.95.Scientific Research Applications
Antiproliferative Activity
Research has shown that derivatives of [1,2,4]triazolo[4,3-b]pyridazine, similar to the compound , have been studied for their antiproliferative activity. These compounds, in their ester form, have demonstrated the ability to inhibit the proliferation of endothelial and tumor cells (Ilić et al., 2011).
Biological Properties and Synthesis
Compounds containing [1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, structurally related to the subject compound, have attracted attention due to their varied biological properties. Efforts have been made to synthesize novel acetamides containing these structures and to evaluate their pharmacological activities (Karpina et al., 2019).
Antiviral Activity
Studies have been conducted on derivatives of [1,2,4]triazolo[4,3-b]pyridazine for their antiviral properties. Some of these derivatives have shown promising activity against hepatitis A virus (HAV), indicating potential therapeutic applications (Shamroukh & Ali, 2008).
Medicinal Chemistry and Pharmaceutical Importance
The compound 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, which shares a core structure with the compound , has been highlighted for its significance in medicinal chemistry. The compound and its analogs have shown pharmaceutical importance, leading to further structural analysis and theoretical studies (Sallam et al., 2021).
Positive Inotropic Activity
Compounds structurally related to [1,2,4]triazolo[4,3-a]pyridazine have been synthesized and evaluated for their positive inotropic activity, which is crucial for heart muscle contractions. Some derivatives have shown promising results, outperforming existing drugs in certain cases (Wu et al., 2012).
Future Directions
The future directions for this compound could involve further exploration of its pharmacological activities. The structure–activity relationship of biologically important 1,2,4-triazolo[4,3-b][1,3,4]thiadiazines, which have profound importance in drug design, discovery, and development, could be a focus of future research .
Properties
IUPAC Name |
2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(3,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN5O2S/c1-14-3-8-18(11-15(14)2)24-20(29)12-27-22(30)28-19(25-27)9-10-21(26-28)31-13-16-4-6-17(23)7-5-16/h3-11H,12-13H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYHCTNAGITSNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SCC4=CC=C(C=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.